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Compound of Interest

Compound Name: Lithium hydride

Cat. No.: B107721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and

storage of lithium hydride (LiH) in a research setting. Strict adherence to these protocols is

essential to mitigate the significant risks associated with this highly reactive compound.

Chemical and Physical Properties
Lithium hydride is a salt-like (ionic) hydride, appearing as a colorless to gray solid.[1] It is the

lightest ionic compound with a molar mass of 7.95 g/mol .[1] It is crucial to understand its

properties for safe handling, as summarized in the table below.
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Property Value

CAS Number 7580-67-8

Molar Mass 7.95 g/mol [1]

Appearance Colorless to gray solid[1]

Density 0.78 g/cm³[1]

Melting Point 688.7 °C (1,271.7 °F; 961.9 K)[1]

Boiling Point Decomposes at 900–1,000 °C[1]

Solubility in Water Reacts violently[1][2][3][4]

Autoignition Temperature 392°F (200°C)[2]

Reactivity and Incompatibilities
Lithium hydride is a potent reducing agent that reacts violently with water and other protic

solvents to produce hydrogen gas and lithium hydroxide, which is caustic.[1][4] This reaction is

exothermic and can ignite the evolved hydrogen.[2] Finely divided LiH powder can ignite

spontaneously in moist air.[1][3]

Table of Incompatibilities:

Incompatible Substance Hazard

Water
Violent reaction, produces flammable
hydrogen gas and caustic lithium
hydroxide.[1][2][3][4]

Acids Violent reaction.[5][6]

Alcohols (especially lower alcohols) Vigorous reaction.[1][5]

Strong Oxidizing Agents Violent or explosive reactions.[2][5]

Carbon Dioxide (CO2)
Unsuitable for fire extinguishing; can react with

burning LiH.[1]
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| Halogenated Compounds (e.g., CCl4) | Unsuitable for fire extinguishing.[1][2] |

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling lithium hydride.

PPE Category Specification

Eye Protection Chemical safety goggles and a face shield.[7][8]

Hand Protection Butyl rubber or neoprene gloves.[5][8]

Body Protection
Fire-retardant laboratory coat, protective

overalls fitted at the neck and wrist.[8][9]

Footwear
Closed-toe shoes; non-sparking protective boots

for larger quantities.[8]

Respiratory Protection

For dust-generating procedures, a NIOSH-

approved full-facepiece airline respirator in

positive pressure mode is recommended.[5][10]

Storage Procedures
Proper storage of lithium hydride is critical to prevent accidents.

Storage Condition Requirement

Atmosphere
Store under an inert, dry gas such as argon or

helium.[1][8][10]

Container

Use hermetically sealed, air-tight containers.[3]

[8] For solids, non-removable head type drums

or jerricans are suitable.[8]

Location

Store in a cool, dry, well-ventilated area,

separate from incompatible materials.[6][10]

Avoid areas with water sources like sinks or

safety showers.[10]

Spill Containment Store in a secondary container.
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Experimental Protocols
Safe Weighing and Transfer of Lithium Hydride
Objective: To safely weigh and transfer solid lithium hydride from a storage container to a

reaction vessel.

Methodology:

Preparation:

Ensure all necessary PPE is worn.

Work within a fume hood or a glove box with an inert atmosphere.[9][10]

Have a Class D fire extinguisher, dry sand, or graphite powder readily available.[1][9]

Ensure all glassware and equipment are scrupulously dried, preferably by oven-drying and

cooling under an inert atmosphere.

Procedure:

In an inert atmosphere (glove box), open the primary storage container of lithium
hydride.

Using a clean, dry spatula, quickly transfer the desired amount of LiH to a pre-tared, dry,

and sealed weighing vessel.

Seal the weighing vessel and the primary storage container before removing them from

the inert atmosphere if the subsequent steps are performed in a fume hood.

In the fume hood, introduce an inert gas flow into the reaction flask.

Quickly and carefully add the weighed lithium hydride to the reaction flask against a

positive flow of inert gas.

Seal the reaction flask immediately.
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Quenching of Reactions Containing Lithium Hydride
Objective: To safely neutralize unreacted lithium hydride at the end of a reaction.

Methodology:

Preparation:

Cool the reaction mixture to 0 °C in an ice bath.

Ensure a continuous inert gas flow over the reaction.

Procedure:

Slowly and dropwise, add a less reactive protic solvent, such as isopropanol or another

higher alcohol, to the cooled reaction mixture with vigorous stirring.[3] The reaction will

generate hydrogen gas, so a proper vent is necessary.

Once the initial vigorous reaction subsides, slowly add a more reactive protic solvent, such

as ethanol.

After the reaction with ethanol is complete, very cautiously add water dropwise to ensure

all residual lithium hydride is quenched.

Continue stirring for a sufficient period to ensure the quenching process is complete before

proceeding with the workup.

Emergency Procedures
Spill Response

Small Spill:

Eliminate all ignition sources.[2][7]

Cover the spill with a non-combustible, dry material such as dry sand, dry earth, or

graphite powder.[1][7][8] Do not use water or sand if it is not completely dry.[1]
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Scoop the mixture into a clearly labeled, dry, and vented container for disposal using non-

sparking tools.[8][11]

Large Spill:

Evacuate the immediate area and alert others.[8]

Consider downwind evacuation for at least 300 meters (1000 feet).[2][7]

Contact emergency responders and inform them of the nature of the hazard.[8]

Fire Response
DO NOT use water, carbon dioxide, or halogenated fire extinguishers.[1][2]

Smother the fire with a Class D fire extinguisher (e.g., Met-L-X, Lith-X), dry graphite powder,

or dolomite powder.[1][2][9]

A metal object can be used to cover and smother a small fire.[1]

For a large fire, it may be necessary to withdraw from the area and let the fire burn, as it can

be difficult to extinguish and may re-ignite.[2][7]

Waste Disposal
All lithium hydride waste must be treated as hazardous waste.

Quench any unreacted lithium hydride in waste materials by following the quenching

protocol (Section 5.2) before disposal.

Collect the neutralized waste in a properly labeled, sealed, and vented container.[8]

Dispose of the waste through your institution's hazardous waste management program.[10]

[12]

Visualized Workflows
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Start: Need to use LiH

Preparation:
- Wear full PPE

- Work in fume hood/glove box
- Have Class D extinguisher ready

Weighing & Transfer:
- Use dry, inert conditions
- Use non-sparking tools

Reaction:
- Maintain inert atmosphere

- Control temperature

Quenching:
- Cool to 0°C

- Slow addition of alcohol, then water

Workup

Waste Disposal:
- Neutralize waste

- Collect in labeled, vented container

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of lithium hydride.
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LiH Spill or Fire Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size

Small Spill:
- Eliminate ignition sources

- Cover with dry sand/graphite

Small

Large Spill:
- Call Emergency Services

- Consider downwind evacuation

Large

Fire:
- Use Class D extinguisher ONLY

- Smother with dry material

Fire

Cleanup:
- Use non-sparking tools

- Place in vented container

Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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